Cas no 2229341-04-0 (2-(3-bromo-5-methoxypyridin-4-yl)acetaldehyde)

• Product Name: 2-(3-bromo-5-methoxypyridin-4-yl)acetaldehyde
• CAS No: 2229341-04-0
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 5922381
• PubChem ID: 165779511
• Update Time: 2025-10-31

2-(3-bromo-5-methoxypyridin-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-methoxypyridin-4-yl)acetaldehyde
• EN300-1907506
• 2229341-04-0

• Inchi： 1S/C8H8BrNO2/c1-12-8-5-10-4-7(9)6(8)2-3-11/h3-5H,2H2,1H3
• InChI Key： QIVYNFGOIYYYRC-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1CC=O)OC

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(3-bromo-5-methoxypyridin-4-yl)acetaldehyde

Introduction to 2-(3-bromo-5-methoxypyridin-4-yl)acetaldehyde (CAS No. 2229341-04-0)

2-(3-bromo-5-methoxypyridin-4-yl)acetaldehyde, identified by the CAS number 2229341-04-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both bromine and methoxy substituents on the pyridine ring, along with the aldehyde functional group, make it a versatile intermediate for synthesizing more complex pharmacophores.

The aldehyde group in 2-(3-bromo-5-methoxypyridin-4-yl)acetaldehyde serves as a crucial reactive site for further chemical modifications. Aldehydes are well-known for their ability to participate in various condensation reactions, such as Schiff base formation, which can lead to the creation of new heterocyclic structures. This property is particularly valuable in medicinal chemistry, where the development of novel heterocycles is often a key strategy for discovering new therapeutic agents.

The bromo substituent at the 3-position of the pyridine ring adds another layer of reactivity to the molecule. Bromine atoms are excellent leaving groups in nucleophilic substitution reactions, making this compound a potential precursor for introducing other functional groups at this position. Additionally, the methoxy group at the 5-position can influence the electronic properties of the pyridine ring, thereby affecting its interactions with biological targets. These structural elements collectively contribute to the compound's utility as a building block in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. Several studies have demonstrated that compounds containing the pyridine scaffold exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of substituents on the pyridine ring can significantly modulate these activities, making it essential to investigate different derivatives systematically.

One notable area of research involving 2-(3-bromo-5-methoxypyridin-4-yl)acetaldehyde is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that specifically target kinase enzymes, researchers aim to develop drugs that can modulate these pathways effectively. The aldehyde group in 2-(3-bromo-5-methoxypyridin-4-yl)acetaldehyde provides a starting point for creating covalent inhibitors that can bind tightly to kinase active sites.

Another promising application of this compound is in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, and targeting viral enzymes or proteins can be an effective strategy for antiviral therapy. Pyridine derivatives have shown promise as antiviral agents due to their ability to interact with viral proteins and disrupt viral replication cycles. The structural flexibility of 2-(3-bromo-5-methoxypyridin-4-yl)acetaldehyde allows for modifications that can enhance its binding affinity to viral targets.

Recent advances in computational chemistry have also facilitated the design and optimization of molecules like 2-(3-bromo-5-methoxypyridin-4-yl)acetaldehyde. Molecular modeling techniques enable researchers to predict how different structural modifications will affect a compound's biological activity. This approach has been particularly useful in identifying lead compounds for further development. By leveraging computational tools alongside traditional synthetic methods, researchers can accelerate the discovery process and bring new drugs to market more efficiently.

The synthesis of 2-(3-bromo-5-methoxypyridin-4-yl)acetaldehyde involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as bromination and methylation. The choice of starting materials and reaction conditions can significantly impact the overall efficiency of the synthesis.

In conclusion, 2-(3-bromo-5-methoxypyridin-4-yl)acetaldehyde (CAS No. 2229341-04-0) is a valuable intermediate in pharmaceutical research due to its structural features and reactivity. Its potential applications in drug development span across various therapeutic areas, including oncology and virology. As research continues to uncover new biological targets and synthetic strategies, compounds like this are likely to play an increasingly important role in shaping the future of medicinal chemistry.